Isopropyl dodec-11-enylfluorophosphonate
Isopropyl dodec-11-enylfluorophosphonate
Isopropyl dodec-11-enylfluorophosphonate is an organophosphorus ester that antagonizes the central cannabinoid (CB1) receptor and inhibits FAAH with similar potencies (IC50s = 2 nM). At 30 mg/kg, this compound inhibits 99% of the brain neuropathy target esterase-lysophospholipase, which is attributed to causing delayed toxicity in mice.
Brand Name:
Vulcanchem
CAS No.:
623114-64-7
VCID:
VC0146992
InChI:
InChI=1S/C15H30FO2P/c1-4-5-6-7-8-9-10-11-12-13-14-19(16,17)18-15(2)3/h4,15H,1,5-14H2,2-3H3
SMILES:
CC(C)OP(=O)(CCCCCCCCCCC=C)F
Molecular Formula:
C15H30FO2P
Molecular Weight:
292.375
Isopropyl dodec-11-enylfluorophosphonate
CAS No.: 623114-64-7
Reference Standards
VCID: VC0146992
Molecular Formula: C15H30FO2P
Molecular Weight: 292.375
CAS No. | 623114-64-7 |
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Product Name | Isopropyl dodec-11-enylfluorophosphonate |
Molecular Formula | C15H30FO2P |
Molecular Weight | 292.375 |
IUPAC Name | 12-[fluoro(propan-2-yloxy)phosphoryl]dodec-1-ene |
Standard InChI | InChI=1S/C15H30FO2P/c1-4-5-6-7-8-9-10-11-12-13-14-19(16,17)18-15(2)3/h4,15H,1,5-14H2,2-3H3 |
Standard InChIKey | HAGAHLUSUUTRJV-UHFFFAOYSA-N |
SMILES | CC(C)OP(=O)(CCCCCCCCCCC=C)F |
Description | Isopropyl dodec-11-enylfluorophosphonate is an organophosphorus ester that antagonizes the central cannabinoid (CB1) receptor and inhibits FAAH with similar potencies (IC50s = 2 nM). At 30 mg/kg, this compound inhibits 99% of the brain neuropathy target esterase-lysophospholipase, which is attributed to causing delayed toxicity in mice. |
Synonyms | 11-dodecenyl-phosphonofluoridic acid, 1-methylethyl ester |
Reference | 1.Segall, Y.,Quistad, G.B.,Sparks, S.E., et al. Toxicological and structural features of organophosphorus and organosulfur cannabinoid CB1 receptor ligands. Toxicological Sciences 76, 131-137 (2003). |
PubChem Compound | 85883708 |
Last Modified | Nov 11 2021 |
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